Dhurrin

• CAS No.: 499-20-7
• Product Name: Dhurrin
• Molecular Formula: C14H17NO7
• Molecular Weight: 311.29 g/mol
• IUPAC Name: (2S)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• Standard InChI: InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10-,11-,12+,13-,14-/m1/s1
• Standard InChIKey: NVLTYOJHPBMILU-YOVYLDAJSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](C#N)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
• Description: Dhurrin belongs to the class of organic compounds known as cyanogenic glycosides. These are glycosides in which the aglycone moiety contains a cyanide group. Dhurrin is soluble (in water) and a very weakly acidic compound (based on its pKa). Dhurrin can be biosynthesized from (S)-prunasin.; (S)-4-hydroxymandelonitrile beta-D-glucoside is a beta-D-glucoside consisting of (S)-prunasin carrying a hydroxy substituent at position 4 on the phenyl ring. It is a beta-D-glucoside, a nitrile, a cyanogenic glycoside and a monosaccharide derivative. It derives from a (S)-prunasin.
• Synonyms: 4-Hydroxymandelonitrile-beta-D-glucoside
• PubChem Compound: 161355
• Last Modified: Dec 23 2021